molecular formula C22H24F2N6O B6179094 1-(3,5-difluorophenyl)-N-{3-methyl-5-[4-(oxetan-3-yl)piperazin-1-yl]phenyl}-1H-1,2,4-triazol-3-amine CAS No. 2055124-92-8

1-(3,5-difluorophenyl)-N-{3-methyl-5-[4-(oxetan-3-yl)piperazin-1-yl]phenyl}-1H-1,2,4-triazol-3-amine

Cat. No. B6179094
CAS RN: 2055124-92-8
M. Wt: 426.5
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3,5-difluorophenyl)-N-{3-methyl-5-[4-(oxetan-3-yl)piperazin-1-yl]phenyl}-1H-1,2,4-triazol-3-amine is a useful research compound. Its molecular formula is C22H24F2N6O and its molecular weight is 426.5. The purity is usually 95.
BenchChem offers high-quality 1-(3,5-difluorophenyl)-N-{3-methyl-5-[4-(oxetan-3-yl)piperazin-1-yl]phenyl}-1H-1,2,4-triazol-3-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3,5-difluorophenyl)-N-{3-methyl-5-[4-(oxetan-3-yl)piperazin-1-yl]phenyl}-1H-1,2,4-triazol-3-amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 3-methyl-5-[4-(oxetan-3-yl)piperazin-1-yl]phenylamine, which is synthesized from 4-(oxetan-3-yl)piperazine and 3-methyl-5-nitroaniline. The second intermediate is 1-(3,5-difluorophenyl)-1H-1,2,4-triazole-3-amine, which is synthesized from 3,5-difluoroaniline and 1H-1,2,4-triazole-3-carboxylic acid. The two intermediates are then coupled using standard coupling reagents to form the final product.", "Starting Materials": [ "4-(oxetan-3-yl)piperazine", "3-methyl-5-nitroaniline", "3,5-difluoroaniline", "1H-1,2,4-triazole-3-carboxylic acid", "coupling reagents" ], "Reaction": [ "Synthesis of 3-methyl-5-[4-(oxetan-3-yl)piperazin-1-yl]phenylamine: 4-(oxetan-3-yl)piperazine is reacted with 3-methyl-5-nitroaniline in the presence of a reducing agent such as tin(II) chloride to yield 3-methyl-5-[4-(oxetan-3-yl)piperazin-1-yl]phenylamine.", "Synthesis of 1-(3,5-difluorophenyl)-1H-1,2,4-triazole-3-amine: 3,5-difluoroaniline is reacted with 1H-1,2,4-triazole-3-carboxylic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) to yield 1-(3,5-difluorophenyl)-1H-1,2,4-triazole-3-amine.", "Coupling of intermediates: The two intermediates, 3-methyl-5-[4-(oxetan-3-yl)piperazin-1-yl]phenylamine and 1-(3,5-difluorophenyl)-1H-1,2,4-triazole-3-amine, are coupled using a coupling reagent such as N,N'-diisopropylcarbodiimide (DIC) or N,N'-dicyclohexylcarbodiimide (DCC) to yield the final product, 1-(3,5-difluorophenyl)-N-{3-methyl-5-[4-(oxetan-3-yl)piperazin-1-yl]phenyl}-1H-1,2,4-triazol-3-amine." ] }

CAS RN

2055124-92-8

Product Name

1-(3,5-difluorophenyl)-N-{3-methyl-5-[4-(oxetan-3-yl)piperazin-1-yl]phenyl}-1H-1,2,4-triazol-3-amine

Molecular Formula

C22H24F2N6O

Molecular Weight

426.5

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.